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For Researchers, Scientists, and Drug Development Professionals

Introduction

Vitexolide D is a labdane-type diterpenoid isolated from the leaves of Vitex vestita, a plant
species found in Malaysia.[1] This class of natural products has garnered significant interest in
the scientific community due to its diverse and potent biological activities. Vitexolide D, in
particular, has demonstrated notable cytotoxic effects against human cancer cell lines and
moderate antibacterial activity. This technical guide provides a comprehensive overview of the
known physical, chemical, and biological properties of Vitexolide D, with a focus on presenting
guantitative data, experimental methodologies, and a hypothesized signaling pathway for its
cytotoxic action.

Physical and Chemical Properties

Vitexolide D is a white powder with a molecular formula of C20H3003, corresponding to a
molecular weight of 318.45 g/mol .[1] It is soluble in a range of organic solvents, including
chloroform, dichloromethane, ethyl acetate, dimethyl sulfoxide (DMSO), and acetone. Detailed
guantitative physical properties and spectral data are summarized in the tables below.

Table 1: Physical and Chemical Properties of Vitexolide
D
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Property Value Reference
Molecular Formula C20H3003 [1]
Molecular Weight 318.45 g/mol [1]

Physical Description Powder [1]

Melting Point Data not available

- Chloroform, Dichloromethane,
Solubility [1]
Ethyl Acetate, DMSO, Acetone

Source Vitex vestita [1]

ble 2: < : for Vitexolid

Technique Data

Specific chemical shifts and coupling constants
are not publicly available in the reviewed

1H NMR _ ,
literature. The structure was confirmed by 1D

and 2D NMR analyses.[1]

Specific chemical shifts are not publicly
available in the reviewed literature. The

13C NMR _
structure was confirmed by 1D and 2D NMR

analyses.[1]

The exact m/z value is not publicly available in
HRMS the reviewed literature. The molecular formula

was confirmed by HRMS experiments.[1]

Note: Detailed spectral data for Vitexolide D is reported in the primary literature by Corlay et
al. (2015) in the Journal of Natural Products, but was not accessible through the conducted
searches.

Experimental Protocols
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Isolation of Vitexolide D from Vitex vestita

The isolation of Vitexolide D was achieved through a bioassay-guided purification of the
dichloromethane extract of the leaves of Vitex vestita.[1] While the specific details of the
chromatographic separations are not available in the reviewed literature, a general workflow for

such a process is outlined below.
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Extraction and Fractionation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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